Cas no 1368131-83-2 (1-1,3-bis(propan-2-yl)-1H-pyrazol-5-ylethan-1-one)

1-1,3-bis(propan-2-yl)-1H-pyrazol-5-ylethan-1-one structure
1368131-83-2 structure
Product Name:1-1,3-bis(propan-2-yl)-1H-pyrazol-5-ylethan-1-one
CAS No:1368131-83-2
MF:C11H18N2O
MW:194.273422718048
CID:5709821
PubChem ID:129975279
Update Time:2023-11-24

1-1,3-bis(propan-2-yl)-1H-pyrazol-5-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1368131-83-2
    • 1-[1,3-Bis(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-one
    • EN300-1617369
    • 1-1,3-bis(propan-2-yl)-1H-pyrazol-5-ylethan-1-one
    • Inchi: 1S/C11H18N2O/c1-7(2)10-6-11(9(5)14)13(12-10)8(3)4/h6-8H,1-5H3
    • InChI Key: FDALDAHOKRIGHA-UHFFFAOYSA-N
    • SMILES: O=C(C)C1=CC(C(C)C)=NN1C(C)C

Computed Properties

  • Exact Mass: 194.141913202g/mol
  • Monoisotopic Mass: 194.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 34.9Ų

1-1,3-bis(propan-2-yl)-1H-pyrazol-5-ylethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1617369-0.05g
1-[1,3-bis(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-one
1368131-83-2
0.05g
$768.0 2023-06-04
Enamine
EN300-1617369-0.1g
1-[1,3-bis(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-one
1368131-83-2
0.1g
$804.0 2023-06-04
Enamine
EN300-1617369-0.25g
1-[1,3-bis(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-one
1368131-83-2
0.25g
$840.0 2023-06-04
Enamine
EN300-1617369-0.5g
1-[1,3-bis(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-one
1368131-83-2
0.5g
$877.0 2023-06-04
Enamine
EN300-1617369-1.0g
1-[1,3-bis(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-one
1368131-83-2
1g
$914.0 2023-06-04
Enamine
EN300-1617369-2.5g
1-[1,3-bis(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-one
1368131-83-2
2.5g
$1791.0 2023-06-04
Enamine
EN300-1617369-5.0g
1-[1,3-bis(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-one
1368131-83-2
5g
$2650.0 2023-06-04
Enamine
EN300-1617369-10.0g
1-[1,3-bis(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-one
1368131-83-2
10g
$3929.0 2023-06-04
Enamine
EN300-1617369-50mg
1-[1,3-bis(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-one
1368131-83-2
50mg
$768.0 2023-09-23
Enamine
EN300-1617369-100mg
1-[1,3-bis(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-one
1368131-83-2
100mg
$804.0 2023-09-23
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.